Cas no 1805083-28-6 (Methyl 2-methoxy-6-methyl-3-(trifluoromethoxy)pyridine-5-carboxylate)
Methyl 2-methoxy-6-methyl-3-(trifluoromethoxy)pyridine-5-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2-methoxy-6-methyl-3-(trifluoromethoxy)pyridine-5-carboxylate
-
- Inchi: 1S/C10H10F3NO4/c1-5-6(9(15)17-3)4-7(8(14-5)16-2)18-10(11,12)13/h4H,1-3H3
- InChI Key: YGHMTYBEYRRGDQ-UHFFFAOYSA-N
- SMILES: FC(OC1=C(N=C(C)C(C(=O)OC)=C1)OC)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 297
- XLogP3: 2.6
- Topological Polar Surface Area: 57.6
Methyl 2-methoxy-6-methyl-3-(trifluoromethoxy)pyridine-5-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029088008-1g |
Methyl 2-methoxy-6-methyl-3-(trifluoromethoxy)pyridine-5-carboxylate |
1805083-28-6 | 97% | 1g |
$1,534.70 | 2022-04-01 |
Methyl 2-methoxy-6-methyl-3-(trifluoromethoxy)pyridine-5-carboxylate Related Literature
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
Additional information on Methyl 2-methoxy-6-methyl-3-(trifluoromethoxy)pyridine-5-carboxylate
Recent Advances in the Study of Methyl 2-methoxy-6-methyl-3-(trifluoromethoxy)pyridine-5-carboxylate (CAS: 1805083-28-6)
Methyl 2-methoxy-6-methyl-3-(trifluoromethoxy)pyridine-5-carboxylate (CAS: 1805083-28-6) is a specialized pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its trifluoromethoxy and methoxy substituents, has been identified as a key intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of novel agrochemicals and pharmaceuticals. The unique electronic and steric properties conferred by its substituents make it a valuable scaffold for designing compounds with enhanced biological activity and metabolic stability.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of Methyl 2-methoxy-6-methyl-3-(trifluoromethoxy)pyridine-5-carboxylate as a precursor in the synthesis of kinase inhibitors. The study highlighted the compound's utility in introducing the trifluoromethoxy group into target molecules, which is known to improve binding affinity and pharmacokinetic properties. The researchers employed a combination of computational modeling and synthetic chemistry to optimize the reaction pathways, achieving high yields and purity. This work underscores the compound's potential in streamlining the synthesis of complex therapeutic agents.
Another notable advancement was reported in a 2024 ACS Chemical Biology article, where the compound was utilized in the development of novel agrochemicals. The study demonstrated that derivatives of Methyl 2-methoxy-6-methyl-3-(trifluoromethoxy)pyridine-5-carboxylate exhibited potent herbicidal activity against resistant weed species. The trifluoromethoxy group was found to enhance the compound's bioavailability and environmental stability, making it a promising candidate for sustainable agricultural applications. These findings align with the growing demand for eco-friendly agrochemicals with reduced environmental impact.
Further research has explored the compound's mechanistic insights. A 2023 Bioorganic & Medicinal Chemistry Letters study elucidated the molecular interactions of Methyl 2-methoxy-6-methyl-3-(trifluoromethoxy)pyridine-5-carboxylate with target enzymes. Using X-ray crystallography and NMR spectroscopy, the researchers mapped the binding modes of the compound, revealing its ability to occupy hydrophobic pockets and form hydrogen bonds with key residues. These structural insights provide a foundation for rational drug design and the development of next-generation therapeutics.
In conclusion, Methyl 2-methoxy-6-methyl-3-(trifluoromethoxy)pyridine-5-carboxylate (CAS: 1805083-28-6) represents a versatile and valuable building block in chemical biology and pharmaceutical research. Its unique structural features and demonstrated applications in drug discovery and agrochemical development highlight its significance. Future research is expected to further explore its potential, particularly in addressing unmet medical needs and advancing sustainable agricultural practices. The compound's role as a key intermediate in synthesizing bioactive molecules ensures its continued relevance in the field.
1805083-28-6 (Methyl 2-methoxy-6-methyl-3-(trifluoromethoxy)pyridine-5-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)